Cas no 7233-69-4 (Methyl 3-methylisoxazole-5-carboxylate)
7233-69-4 structure
Product Name:Methyl 3-methylisoxazole-5-carboxylate
Methyl 3-methylisoxazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 7233-69-4
- AN-970/40211557
- SCHEMBL4034128
- DTXSID10143250
- 1004-96-2
- MFCD10699057
- W10289
- EN300-157249
- methyl 3-methyl-1,2-oxazole-5-carboxylate
- EINECS 213-730-1
- Methyl3-methylisoxazole-5-carboxylate
- 5-isoxazolecarboxylic acid, 3-methyl-, methyl ester
- NS00022987
- Methyl 3-methylisoxazole-5-carboxylate
- DS-17778
- CS-0035753
- BAA00496
- methyl 3-methyl-5-isoxazolecarboxylate
- AKOS005168730
- 3-Methylisoxazole-5-carboxylic acid methyl ester
- 3-methyl-isoxazole-5-carboxylic acid methyl ester
- STK510221
- DB-308287
-
- Inchi: 1S/C6H7NO3/c1-4-3-5(10-7-4)6(8)9-2/h3H,1-2H3
- InChI Key: MBRNUSBFRMCWIZ-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OC)=CC(C)=N1
Computed Properties
- Exact Mass: 141.042593085Da
- Monoisotopic Mass: 141.042593085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 137
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 52.3Ų
Methyl 3-methylisoxazole-5-carboxylate Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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